Cas no 528522-91-0 (4-2-(cyanomethyl)-1,3-thiazol-4-ylbenzonitrile)

• Product Name: 4-2-(cyanomethyl)-1,3-thiazol-4-ylbenzonitrile
• CAS No: 528522-91-0
• CID: 4654674
• Update Time: 2025-05-22

4-2-(cyanomethyl)-1,3-thiazol-4-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-2-(cyanomethyl)-1,3-thiazol-4-ylbenzonitrile

Additional information on 4-2-(cyanomethyl)-1,3-thiazol-4-ylbenzonitrile

4-2-(Cyanomethyl)-1,3-thiazol-4-ylbenzonitrile: A Comprehensive Overview

4-2-(Cyanomethyl)-1,3-thiazol-4-ylbenzonitrile, also known by its CAS number 528522-91-0, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically the thiazole derivatives, which have been extensively studied for their unique chemical properties and potential uses in drug discovery, electronic materials, and advanced polymer systems.

The molecular structure of 4-2-(Cyanomethyl)-1,3-thiazol-4-ylbenzonitrile consists of a benzene ring substituted with a cyano group at the para position and a thiazole ring at the meta position. The thiazole ring itself is further substituted with a cyanomethyl group at the 2-position. This arrangement creates a molecule with both aromaticity and conjugation, which are key features for its reactivity and functionality. The compound's structure is highly symmetrical, which contributes to its stability and makes it an ideal candidate for various chemical transformations.

Recent studies have highlighted the importance of thiazole derivatives in the development of new materials for optoelectronic applications. For instance, researchers have reported that 4-2-(Cyanomethyl)-1,3-thiazol-4-ylbenzonitrile exhibits excellent charge transport properties when incorporated into organic semiconductors. This finding has opened new avenues for its use in flexible electronics, such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). The compound's ability to form stable π-stacked structures further enhances its suitability for these applications.

In addition to its electronic properties, 4-2-(Cyanomethyl)-1,3-thiazol-4-ylbenzonitrile has shown promise in medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. For example, researchers have demonstrated that this compound can selectively inhibit certain proteases involved in inflammatory diseases. This property makes it a potential lead compound for the development of novel therapeutic agents.

The synthesis of 4-2-(Cyanomethyl)-1,3-thiazol-4-ylbenzonitrile typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the product.

4-2-(Cyanomethyl)-1,3-thiazol-4-ylbenzonitrile also exhibits interesting optical properties due to its extended conjugation system. Studies have shown that it can absorb light across a broad range of wavelengths, making it suitable for applications in solar energy harvesting. Researchers are currently investigating its potential as a photosensitizer in dye-sensitized solar cells (DSSCs), where it could enhance the efficiency of light-to-electricity conversion.

In terms of toxicity and environmental impact, preliminary studies suggest that 4-2-(Cyanomethyl)-1,3-thiazol-4-y Benzonitrile is relatively non-toxic under normal handling conditions. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, 4-2-(Cyanomethyl)-1,3-thiazol-4-y Benzonitrile, with its unique chemical structure and versatile properties, represents a valuable compound for both academic research and industrial applications. Its role in advancing materials science and drug discovery underscores its importance in contemporary chemical research. As new studies continue to emerge, this compound is expected to find even more innovative uses across diverse fields.